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Compound of Interest

Compound Name: Gold-193

Cat. No.: B1217023

Audience: Researchers, scientists, and drug development professionals.

Disclaimer: This document details the fundamental nuclear decay properties of the Gold-193
(1°3Au) isotope. While the audience includes drug development professionals, it is important to
note that 1%3Au is not a commonly used radionuclide in therapeutic or diagnostic medicine. Its
relatively short half-life and decay characteristics are primarily of interest in the fields of nuclear
physics and chemistry.

Core Decay Properties

Gold-193 is a neutron-deficient, radioactive isotope of gold. It undergoes 100% electron
capture to decay into its stable daughter nuclide, Platinum-193 (123Pt).[1] This process involves
a proton in the gold nucleus capturing an inner atomic electron (usually from the K or L shell),
transforming into a neutron and emitting an electron neutrino.[2] The resulting 1°3Pt nucleus is
often in an excited state and de-excites by emitting gamma rays.

A summary of the primary decay characteristics is presented in Table 1.

Table 1: General Properties and Decay Characteristics of Gold-193.
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Property Value

Half-Life (T%%) 17.65 (15) hours[1][3]
Decay Mode 100% Electron Capture (EC)[1]
Daughter Nuclide 193pt[1]

Parent Nuclide 193Hg[1][4]

Spin and Parity 3/2+[1][3]

Mass Excess -33.405 MeV[1][4]

| Q-value (EC) | 1.075 (9) MeV[1] |

Decay Scheme and Emissions

The decay of 1°3Au to 193Pt is a complex process that populates numerous excited states of the
193pt daughter nucleus. The subsequent de-excitation of these levels results in the emission of
a spectrum of gamma rays and conversion electrons.

The simplified decay scheme for 123Au is illustrated below. The parent 1°3Au (ground state)
decays via electron capture to various excited states of 1°3Pt, which then cascade down to the
193pt ground state through the emission of gamma radiation.
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Simplified Decay Scheme of 1°3Au
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General Experimental Workflow for 1°3Au Study

1. Target Preparation
(e.g., **7Au foil)

2. Irradiation
(Proton beam in Cyclotron)

3. Radiochemical Separation
(Isolate Au from target)

4. Spectroscopic Measurement
(HPGe detectors, etc.)

5. Data Analysis
(Half-life, Energies, Scheme)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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